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Compound of Interest

Compound Name: 3-Methyloxetane-3-carboxylic acid

Cat. No.: B1282991 Get Quote

CAS Number: 28562-68-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyloxetane-3-carboxylic
acid, a heterocyclic compound of growing interest in medicinal chemistry and organic

synthesis. This document consolidates available data on its chemical properties, synthesis, and

potential applications, with a focus on providing practical information for laboratory use.

Chemical and Physical Properties
3-Methyloxetane-3-carboxylic acid is a white to off-white solid at room temperature.[1] The

presence of the strained oxetane ring and the carboxylic acid functional group imparts unique

reactivity and physicochemical properties to the molecule.[1] Its structure suggests potential as

a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals

and agrochemicals.[1][2]
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Property Value Source(s)

Molecular Formula C₅H₈O₃ [1][3][4]

Molecular Weight 116.12 g/mol [3][4]

Melting Point 58-63 °C [3]

Boiling Point 224 °C (Predicted) [5]

Appearance
White to light orange to yellow

powder/crystal
[1]

Purity Typically >97% (GC) [3]

Storage Temperature -20°C [3]

InChI

InChI=1S/C5H8O3/c1-

5(4(6)7)2-8-3-5/h2-3H2,1H3,

(H,6,7)

[1][3]

SMILES CC1(COC1)C(=O)O [1]

Note: Spectroscopic data such as detailed ¹H NMR, ¹³C NMR, IR, and mass spectrometry for 3-
Methyloxetane-3-carboxylic acid are not readily available in the public domain. Commercial

suppliers may provide this data upon request.

Synthesis and Purification
A known method for the synthesis of 3-methyloxetane-3-carboxylic acid involves the

oxidation of its corresponding alcohol, 3-methyl-3-hydroxymethyloxetane.

Experimental Protocol: Oxidation of 3-Methyl-3-
hydroxymethyloxetane
This protocol is based on a general procedure described in the patent literature for the

preparation of oxetane-3-carboxylic acids.

Materials:

3-Methyl-3-hydroxymethyloxetane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.sigmaaldrich.com/JP/ja/product/aldrich/745677
https://www.sigmaaldrich.com/TW/zh/product/aldrich/syx00377
https://www.sigmaaldrich.com/JP/ja/product/aldrich/745677
https://www.sigmaaldrich.com/TW/zh/product/aldrich/syx00377
https://www.sigmaaldrich.com/JP/ja/product/aldrich/745677
https://www.lookchem.com/ProductWholeProperty_LCPL673889.htm
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.sigmaaldrich.com/JP/ja/product/aldrich/745677
https://www.sigmaaldrich.com/JP/ja/product/aldrich/745677
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.sigmaaldrich.com/JP/ja/product/aldrich/745677
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/product/b1282991?utm_src=pdf-body
https://www.benchchem.com/product/b1282991?utm_src=pdf-body
https://www.benchchem.com/product/b1282991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous sodium hydroxide (NaOH) solution

Palladium on activated charcoal (5% Pd)

Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

Oxygen gas

Sulfuric acid (H₂SO₄), 50% solution

Methyl isobutyl ketone (MIBK)

Ligroin

Procedure:

In a reaction vessel equipped with a stirrer, internal thermometer, and gas inlet, dissolve 3-

methyl-3-hydroxymethyloxetane in an aqueous solution of sodium hydroxide.

Add a catalytic amount of 5% palladium on activated charcoal and a small quantity of

Bi(NO₃)₃·5H₂O.

Heat the reaction mixture to the desired temperature (e.g., 80°C) while bubbling oxygen gas

through the solution.

Monitor the reaction progress by measuring oxygen uptake. The reaction is complete when

oxygen consumption ceases.

After completion, cool the reaction mixture and filter off the catalyst. Wash the catalyst with

water.

Combine the filtrate and washings, and acidify to pH 1 with 50% sulfuric acid.

Extract the aqueous solution with methyl isobutyl ketone.

Separate the organic layer and remove the solvent under reduced pressure to yield the

crude 3-methyloxetane-3-carboxylic acid.
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Purification Protocol: Recrystallization
Dissolve the crude 3-methyloxetane-3-carboxylic acid in a minimal amount of hot ligroin.

Allow the solution to cool slowly to room temperature to induce crystallization.

Further cool the mixture in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ligroin.

Dry the crystals under vacuum to obtain pure 3-methyloxetane-3-carboxylic acid.

Applications in Drug Discovery and Medicinal
Chemistry
The oxetane motif has gained significant attention in drug discovery due to its ability to improve

the physicochemical properties of drug candidates.[1][6] Oxetanes can act as bioisosteric

replacements for gem-dimethyl groups or carbonyl groups, often leading to enhanced

metabolic stability, increased aqueous solubility, and reduced lipophilicity.[6] While specific

biological activities for 3-methyloxetane-3-carboxylic acid have not been reported, its

structural features make it an attractive building block for the synthesis of novel therapeutic

agents.

Metabolic Considerations
Specific metabolic pathways for 3-methyloxetane-3-carboxylic acid have not been

elucidated. However, carboxylic acid-containing drugs can undergo several metabolic

transformations. The primary routes of metabolism for carboxylic acids often involve

conjugation reactions, such as the formation of acyl glucuronides, or activation to acyl-CoA

thioesters. These metabolic processes can influence the pharmacokinetic profile and potential

toxicity of the parent compound.

Visualizations
Synthesis Workflow
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3-Methyl-3-hydroxymethyloxetane Oxidation
(O2, Pd/C, Bi(NO3)3) Acidification & Extraction Recrystallization

(Ligroin) 3-Methyloxetane-3-carboxylic acid
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Caption: Synthesis of 3-Methyloxetane-3-carboxylic acid.

General Metabolic Pathway for Carboxylic Acids

Carboxylic Acid
(e.g., 3-Methyloxetane-3-carboxylic acid)

Acyl GlucuronideUGTs

Acyl-CoA Thioester

Acyl-CoA Synthetases
Further Conjugates

(e.g., with amino acids)

Click to download full resolution via product page

Caption: Representative metabolic pathways for carboxylic acids.

Safety Information
3-Methyloxetane-3-carboxylic acid is classified as acutely toxic if swallowed (Acute Tox. 4

Oral) and carries the GHS07 pictogram with the signal word "Warning".[3][4] Appropriate

personal protective equipment, including gloves, lab coat, and safety glasses, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or a fume

hood.

Hazard Statement Description

H302 Harmful if swallowed
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Precautionary Statement Description

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P501
Dispose of contents/container to an approved

waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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